Cas no 130787-81-4 (1-Butanamine,N,2-dimethyl-N-nitroso-)

1-Butanamine,N,2-dimethyl-N-nitroso- structure
130787-81-4 structure
Product Name:1-Butanamine,N,2-dimethyl-N-nitroso-
CAS No:130787-81-4
MF:C6H14N2O
MW:130.188161373138
CID:198328
PubChem ID:3035588
Update Time:2025-04-19

1-Butanamine,N,2-dimethyl-N-nitroso- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanamine,N,2-dimethyl-N-nitroso-
    • N-methyl-N-(2-methylbutyl)nitrous amide
    • N-nitrosomethyl(2-methylbutyl)amine
    • N,2-dimethyl-N-nitrosobutan-1-amine
    • NM2MBA
    • DTXSID50926908
    • 1-Butanamine, N,2-dimethyl-N-nitroso-
    • 130787-81-4
    • Inchi: 1S/C6H14N2O/c1-4-6(2)5-8(3)7-9/h6H,4-5H2,1-3H3
    • InChI Key: RAPPKPUENZGVFU-UHFFFAOYSA-N
    • SMILES: O=NN(C)CC(C)CC

Computed Properties

  • Exact Mass: 130.11072
  • Monoisotopic Mass: 130.110613
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 85.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.7
  • XLogP3: 1.9

Experimental Properties

  • Density: 0.93
  • Boiling Point: 205.5°Cat760mmHg
  • Flash Point: 78.1°C
  • Refractive Index: 1.451
  • PSA: 32.67
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